Cas no 691380-64-0 (N-methyl-N-(4-methylphenyl)-1H-1,3-benzodiazole-1-carboxamide)

• Product Name: N-methyl-N-(4-methylphenyl)-1H-1,3-benzodiazole-1-carboxamide
• CAS No: 691380-64-0
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 5437319
• Update Time: 2025-05-24

N-methyl-N-(4-methylphenyl)-1H-1,3-benzodiazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(4-methylphenyl)-1H-benzimidazole-1-carboxamide
• 1H-Benzimidazole-1-carboxamide, N-methyl-N-(4-methylphenyl)-
• N-methyl-N-(4-methylphenyl)-1H-1,3-benzodiazole-1-carboxamide

• Inchi： 1S/C16H15N3O/c1-12-7-9-13(10-8-12)18(2)16(20)19-11-17-14-5-3-4-6-15(14)19/h3-11H,1-2H3
• InChI Key： FSSIBMPSZDRZTN-UHFFFAOYSA-N
• SMILES： C1N(C(N(C)C2=CC=C(C)C=C2)=O)C2=CC=CC=C2N=1

Additional information on N-methyl-N-(4-methylphenyl)-1H-1,3-benzodiazole-1-carboxamide

N-Methyl-N-(4-Methylphenyl)-1H-1,3-Benzodiazole-1-Carboxamide: A Comprehensive Overview

N-Methyl-N-(4-methylphenyl)-1H-1,3-benzodiazole-1-carboxamide, identified by the CAS number 691380-64-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzodiazole ring system substituted with a methyl group and a carboxamide moiety, which contributes to its unique chemical properties and potential functionalities.

The synthesis of N-Methyl-N-(4-methylphenyl)-1H-1,3-benzodiazole-1-carboxamide typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and amide formations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the preparation process for this compound.

One of the most promising applications of N-Methyl-N-(4-methylphenyl)-1H-1,3-benzodiazole-1-carboxamide lies in its potential as a precursor for bioactive molecules. Benzodiazoles are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable candidates in drug discovery programs. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant activities, which could be harnessed for developing novel therapeutic agents.

In the realm of materials science, N-Methyl-N-(4-methylphenyl)-1H-1,3-benzodiazole-1-carboxamide has been investigated for its role in the development of advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The electronic properties of benzodiazoles make them suitable for applications in optoelectronics. Recent research has focused on modifying the substituents on the benzodiazole core to enhance their photophysical properties, such as emission wavelength and quantum yield.

The environmental impact and sustainability aspects of this compound are also gaining attention. As industries move toward greener chemistry practices, there is a growing need to assess the ecological footprint of chemical compounds like N-Methyl-N-(4-methylphenyl)-1H-1,3-benzodiazole-1-carboxamide. Life cycle assessments (LCAs) are being conducted to evaluate its environmental performance across its entire lifecycle—from raw material extraction to disposal or recycling.

Furthermore, computational chemistry tools have played a pivotal role in understanding the molecular behavior of N-Methyl-N-(4-methylphenyl)-1H-1,3-benzodiazole-1-carboxamide. Density functional theory (DFT) calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological systems. These computational studies complement experimental work by predicting optimal conditions for synthesis and application.

In conclusion, N-Methyl-N-(4-methylphenyl)-1H-1,3-benzodiazole-1-carboxamide (CAS No. 691380-64-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and tunable properties make it an attractive target for both academic research and industrial development. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and materials science.